2-[4-(3-Chlorophenyl)piperazin-1-yl]-1-(1-oxidopyridin-1-ium-2-yl)ethanol

• Molecular Formula: C17H20ClN3O2
• Molecular Weight: 333.8 g/mol
• IUPAC Name: 2-[4-(3-chlorophenyl)piperazin-1-yl]-1-(1-oxidopyridin-1-ium-2-yl)ethanol
• InChI: InChI=1S/C17H20ClN3O2/c18-14-4-3-5-15(12-14)20-10-8-19(9-11-20)13-17(22)16-6-1-2-7-21(16)23/h1-7,12,17,22H,8-11,13H2
• InChI Key: IDSQAKYZRACYGQ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC(C2=CC=CC=[N+]2[O-])O)C3=CC(=CC=C3)Cl

Description

2-[4-(3-Chlorophenyl)piperazin-1-yl]-1-(1-oxidopyridin-1-ium-2-yl)ethanol is a chemical compound that has been the subject of scientific research due to its potential use as a therapeutic agent. This compound is commonly referred to as "CP-96,345" and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of CP-96,345 is not fully understood, but it is thought to act as a partial agonist at certain serotonin and dopamine receptors in the brain. This activity may result in the modulation of neurotransmitter release and reuptake, leading to changes in brain function and behavior.
Biochemical and Physiological Effects
CP-96,345 has been shown to have a variety of biochemical and physiological effects, including changes in neurotransmitter release and reuptake, alterations in gene expression, and changes in behavior in animal models. These effects suggest that CP-96,345 may have potential therapeutic applications in the treatment of certain neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using CP-96,345 in laboratory experiments is its selectivity for certain neurotransmitter systems, which allows for more precise manipulation of brain function. However, one limitation is the potential for off-target effects, which may complicate interpretation of experimental results.

Future Directions

There are several potential future directions for research on CP-96,345. One area of interest is its potential use in the treatment of depression and other mood disorders, as it has been shown to modulate neurotransmitter systems that are involved in these conditions. Additionally, further investigation into the exact mechanism of action of CP-96,345 may help to identify new therapeutic targets for the treatment of neurological and psychiatric disorders. Finally, the development of new compounds that are structurally similar to CP-96,345 may lead to the discovery of even more potent and selective therapeutic agents.

Synthesis Methods

The synthesis of CP-96,345 involves several steps, including the reaction of 3-chlorophenylpiperazine with 2-(1-oxidopyridin-1-ium-2-yl)ethanol. This reaction is typically carried out in the presence of a suitable solvent and catalyst, and the resulting product is purified through a series of chromatographic techniques.

Scientific Research Applications

CP-96,345 has been the subject of numerous scientific studies due to its potential use as a therapeutic agent. Specifically, this compound has been investigated for its potential to modulate the activity of certain neurotransmitter systems in the brain, such as the serotonin and dopamine systems.